Cas no 2060027-92-9 (3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide)

3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide structure
2060027-92-9 structure
Product Name:3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
CAS No:2060027-92-9
MF:C26H26ClN5O
MW:459.970544338226
MDL:MFCD30499227
CID:5163637
PubChem ID:125453435
Update Time:2025-10-29

3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 3-chloro-2,2-dimethyl-N-[[1-(triphenylmethyl)-1H-tetrazol-5-yl]methyl]-
    • 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
    • MDL: MFCD30499227
    • Inchi: 1S/C26H26ClN5O/c1-25(2,19-27)24(33)28-18-23-29-30-31-32(23)26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,18-19H2,1-2H3,(H,28,33)
    • InChI Key: OOTUDSHLHWMJPI-UHFFFAOYSA-N
    • SMILES: C(NCC1N(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)N=NN=1)(=O)C(C)(C)CCl

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 703.7±60.0 °C at 760 mmHg
  • Flash Point: 379.4±32.9 °C
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Security Information

3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-337658-0.05g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
0.05g
$624.0 2025-03-18
Enamine
EN300-337658-0.1g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
0.1g
$653.0 2025-03-18
Enamine
EN300-337658-0.25g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
0.25g
$683.0 2025-03-18
Enamine
EN300-337658-0.5g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
0.5g
$713.0 2025-03-18
Enamine
EN300-337658-1.0g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
1.0g
$743.0 2025-03-18
Enamine
EN300-337658-2.5g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
2.5g
$1454.0 2025-03-18
Enamine
EN300-337658-5.0g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
5.0g
$2152.0 2025-03-18
Enamine
EN300-337658-10.0g
3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide
2060027-92-9 95.0%
10.0g
$3191.0 2025-03-18
Enamine
EN300-337658-1g
2060027-92-9
1g
$743.0 2023-09-03
Enamine
EN300-337658-5g
2060027-92-9
5g
$2152.0 2023-09-03

Additional information on 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide

Research Briefing on 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide (CAS: 2060027-92-9)

In recent years, the compound 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide (CAS: 2060027-92-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and triphenylmethyl functional groups, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide involves a multi-step process that has been optimized in recent studies. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. The compound's stability under physiological conditions has also been a key area of investigation, with findings suggesting that it maintains structural integrity in a range of pH environments, making it a viable candidate for oral administration.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Recent in vitro studies have highlighted its inhibitory effects on certain kinases involved in inflammatory and proliferative diseases. These findings are particularly relevant for the development of targeted therapies for conditions such as rheumatoid arthritis and certain cancers. The compound's ability to selectively bind to these kinases without affecting unrelated enzymes underscores its potential as a highly specific therapeutic agent.

Further investigations into the pharmacokinetic properties of 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound achieves therapeutic concentrations in target tissues with minimal off-target accumulation. These properties, combined with its low toxicity profile in preliminary safety assessments, position it as a strong candidate for further preclinical development.

Looking ahead, researchers are exploring the potential of this compound in combination therapies. Early data suggest synergistic effects when used alongside existing medications, potentially reducing required dosages and mitigating side effects. Additionally, efforts are underway to develop derivative compounds with enhanced bioavailability and target specificity. These advancements could significantly expand the therapeutic applications of this chemical scaffold.

In conclusion, 3-chloro-2,2-dimethyl-N-{[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propanamide represents a promising avenue for pharmaceutical development. Its unique chemical properties, combined with encouraging biological activity and safety data, warrant continued investigation. As research progresses, this compound may emerge as a valuable tool in the treatment of various diseases, contributing to the advancement of precision medicine in the chemical biology and pharmaceutical fields.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.